Cas no 62404-00-6 (2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester)

2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester structure
62404-00-6 structure
Product Name:2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester
CAS No:62404-00-6
MF:C13H12O2S
MW:232.298182487488
CID:445952
PubChem ID:12323220
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester
    • ethyl 4-phenylthiophene-2-carboxylate
    • SCHEMBL6880257
    • DTXSID30488933
    • AB23234
    • 62404-00-6
    • Inchi: 1S/C13H12O2S/c1-2-15-13(14)12-8-11(9-16-12)10-6-4-3-5-7-10/h3-9H,2H2,1H3
    • InChI Key: GXFJAQMPHAMNAF-UHFFFAOYSA-N
    • SMILES: S1C=C(C=C1C(=O)OCC)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.05586
  • Monoisotopic Mass: 232.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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